Cas no 1075240-42-4 (Omadacycline Impurity 13)

• Product Name: Omadacycline Impurity 13
• CAS No: 1075240-42-4
• MF: C₃₀H₄₂N₄O₈
• MW: 586.676488399506
• CID: 5731715
• Update Time: 2023-12-18

Omadacycline Impurity 13 Chemical and Physical Properties

Names and Identifiers

• Omadacycline Impurity 13
• (4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-N-(hydroxymethyl)-9-((neopentylamino)methyl)-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• (4S,4aS,5aR,12aS)-4,7-Bis(dimethylamino)-9-[[(2,2-dimethylpropyl)amino]methyl]-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-N-(hydroxymethyl)-1,11-dioxo-2-naphthacenecarboxamide (ACI)

• Inchi： 1S/C30H42N4O8/c1-29(2,3)12-31-11-15-10-18(33(4)5)16-8-14-9-17-22(34(6)7)25(38)21(28(41)32-13-35)27(40)30(17,42)26(39)19(14)24(37)20(16)23(15)36/h10,14,17,22,31,35-36,38-39,42H,8-9,11-13H2,1-7H3,(H,32,41)/t14-,17-,22-,30-/m0/s1
• InChI Key： UYJXPAQXVWETSI-YJUULGSPSA-N
• SMILES： O[C@]12C(O)=C3C(C4C(O)=C(CNCC(C)(C)C)C=C(N(C)C)C=4C[C@H]3C[C@H]1[C@@H](C(=C(C2=O)C(=O)NCO)O)N(C)C)=O